Cas no 2648946-20-5 (1-Cyclopropylhexan-1-amine hydrochloride)

• Product Name: 1-Cyclopropylhexan-1-amine hydrochloride
• CAS No: 2648946-20-5
• MF: C₉H₂₀ClN
• MW: 177.71480178833
• CID: 6267375
• PubChem ID: 155973526
• Update Time: 2025-06-26

1-Cyclopropylhexan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-27782177
• 1-cyclopropylhexan-1-amine hydrochloride
• 2648946-20-5
• 1-Cyclopropylhexan-1-amine hydrochloride

• Inchi： 1S/C9H19N.ClH/c1-2-3-4-5-9(10)8-6-7-8;/h8-9H,2-7,10H2,1H3;1H
• InChI Key： PHYXFNZWYCLHBP-UHFFFAOYSA-N
• SMILES： Cl.NC(CCCCC)C1CC1

Computed Properties

• Exact Mass: 177.1284273g/mol
• Monoisotopic Mass: 177.1284273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 86.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 1-Cyclopropylhexan-1-amine hydrochloride

Comprehensive Overview of 1-Cyclopropylhexan-1-amine hydrochloride (CAS No. 2648946-20-5): Properties, Applications, and Industry Insights

1-Cyclopropylhexan-1-amine hydrochloride (CAS No. 2648946-20-5) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. The cyclopropyl moiety combined with a hexylamine backbone offers distinct steric and electronic properties, making it valuable for drug discovery and material science applications. This article explores its molecular characteristics, synthesis pathways, and emerging uses while addressing frequently searched queries like "1-Cyclopropylhexan-1-amine hydrochloride solubility" and "CAS 2648946-20-5 suppliers."

The compound's hydrochloride salt form enhances stability and bioavailability, a critical factor for researchers optimizing amine-based intermediates. Recent studies highlight its potential as a building block for bioactive molecules, particularly in designing kinase inhibitors and antimicrobial agents. Industry trends show growing interest in cyclopropyl-containing compounds due to their metabolic resistance—a hot topic in medicinal chemistry forums and patent literature.

Analytical data for 2648946-20-5 reveals a white to off-white crystalline powder with a typical melting range of 180–185°C (decomposition). Solubility profiles indicate high water solubility (>50 mg/mL), addressing common search terms like "1-Cyclopropylhexan-1-amine hydrochloride polar or nonpolar." Its pKa (~9.5) suggests protonation under physiological conditions, relevant for pharmacokinetic modeling—an area increasingly explored via AI-driven drug design platforms.

Innovative applications include its use in chiral auxiliaries for asymmetric synthesis, aligning with the pharmaceutical industry's demand for enantioselective methodologies. Environmental considerations are also addressed through green chemistry adaptations in its production, responding to searches for "sustainable amine synthesis." Regulatory compliance (non-GHS classification) ensures broad accessibility for research purposes.

Supply chain dynamics for CAS 2648946-20-5 reflect global collaboration, with cGMP-grade material available for preclinical studies. Storage recommendations (2–8°C, inert atmosphere) and handling protocols cater to laboratory safety queries. The compound's NMR and HPLC characterization data (purity >98%) are frequently requested by quality control specialists, underscoring its role in high-value chemical workflows.

Emerging discussions in structure-activity relationship (SAR) studies position this amine derivative as a versatile scaffold for fragment-based drug discovery. Its logP (~2.3) and hydrogen bond donor/acceptor count make it a candidate for optimizing blood-brain barrier permeability—a trending topic in CNS drug development circles. Technical inquiries often focus on "1-Cyclopropylhexan-1-amine hydrochloride MSDS" and "scaling up amine hydrochlorides," reflecting industrial translation needs.

Future perspectives anticipate expanded utility in peptide mimetics and catalysis, particularly for cross-coupling reactions. The compound's compatibility with flow chemistry systems addresses modern manufacturing trends, while its cost-effectiveness compared to similar bicyclic amines drives commercial interest. Academic and industrial researchers consistently rank "cyclopropylamine derivatives" among top searched chemical classes, reinforcing its scientific relevance.